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Compound of Interest

Compound Name: Diphemanil methyl sulfate

Cat. No.: B195865 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diphemanil methylsulfate is a quaternary ammonium anticholinergic agent that acts as a

muscarinic acetylcholine receptor antagonist.[1][2][3][4] It is utilized in research to study the

parasympathetic nervous system and its effects, such as the secretion of stomach acids,

saliva, and sweat.[1][4] In experimental settings, it is often necessary to prepare a concentrated

stock solution for accurate and convenient dilution to working concentrations. Dimethyl

sulfoxide (DMSO) is a highly polar aprotic solvent capable of dissolving a wide range of polar

and nonpolar compounds, making it a common solvent for creating stock solutions of small

molecules for in vitro and in vivo studies.[5][6][7] This document provides a detailed protocol for

the preparation, storage, and handling of a Diphemanil methylsulfate stock solution in DMSO.

Data Presentation
A summary of the relevant quantitative data for Diphemanil methylsulfate and DMSO is

provided in the table below for easy reference.
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Property Value

Diphemanil Methylsulfate

Molecular Weight 389.51 g/mol [8][9]

Solubility in DMSO ≥9.74 mg/mL[10], 10 mg/mL[2][11]

Appearance Solid[12]

Dimethyl Sulfoxide (DMSO)

Molecular Weight 78.13 g/mol [5]

Density 1.1004 g/cm³[5]

Boiling Point 189 °C (372 °F)[5]

Melting Point 19 °C (66 °F)[5]

Stock Solution Storage

-20°C Up to 1 month[2][12]

-80°C Up to 6 months[2][12]

Experimental Protocol
This protocol details the steps for preparing a 10 mM stock solution of Diphemanil

methylsulfate in DMSO. This concentration is a common starting point for many biological

experiments.

Materials and Equipment
Diphemanil methylsulfate powder

Anhydrous Dimethyl sulfoxide (DMSO), molecular biology grade

Sterile, amber, polypropylene or glass vials with screw caps

Analytical balance

Spatula
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Vortex mixer

Pipettors and sterile, filtered pipette tips

Personal Protective Equipment (PPE): safety goggles, lab coat, and appropriate chemical-

resistant gloves (butyl rubber gloves are recommended for handling DMSO[13])

Procedure
Preparation and Pre-weighing:

Ensure all work is performed in a clean, designated area, such as a chemical fume hood,

to minimize contamination and exposure.

Bring the Diphemanil methylsulfate powder and DMSO to room temperature before

opening to prevent condensation.

Tare a sterile, amber vial on the analytical balance.

Weighing of Diphemanil Methylsulfate:

Carefully weigh out the desired amount of Diphemanil methylsulfate powder into the tared

vial. For example, to prepare 1 mL of a 10 mM stock solution, you would need to weigh

3.895 mg of Diphemanil methylsulfate.

Calculation:

Desired Molarity (M) = 10 mM = 0.01 mol/L

Molecular Weight (MW) = 389.51 g/mol

Desired Volume (V) = 1 mL = 0.001 L

Mass (g) = M (mol/L) x MW ( g/mol ) x V (L)

Mass (g) = 0.01 mol/L x 389.51 g/mol x 0.001 L = 0.0038951 g = 3.895 mg

Dissolution in DMSO:
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Add the appropriate volume of anhydrous DMSO to the vial containing the pre-weighed

Diphemanil methylsulfate. For a 10 mM solution, if you weighed 3.895 mg, you would add

1 mL of DMSO.

Securely cap the vial.

Mixing:

Vortex the solution at a medium speed until the Diphemanil methylsulfate is completely

dissolved. Gentle warming in a water bath (not to exceed 37°C) may be used to aid

dissolution if necessary, but avoid excessive heat as it can degrade the compound.

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

Once fully dissolved, it is recommended to aliquot the stock solution into smaller, single-

use volumes in sterile, amber vials. This will prevent repeated freeze-thaw cycles which

can degrade the compound.

Clearly label each aliquot with the name of the compound, concentration, solvent, date of

preparation, and your initials.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[2][12]

Safety Precautions
Diphemanil Methylsulfate: Handle with care as it is a pharmacologically active compound.

Avoid inhalation of dust and contact with skin and eyes.

DMSO: DMSO is a powerful solvent and can readily penetrate the skin, carrying dissolved

substances with it.[5] Therefore, it is crucial to wear appropriate chemical-resistant gloves.

Work in a well-ventilated area. If skin contact occurs, wash the affected area thoroughly with

soap and water. In case of eye contact, flush with copious amounts of water for at least 15

minutes and seek medical attention.

Visualization
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The following diagram illustrates the workflow for preparing the Diphemanil methylsulfate stock

solution.
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Caption: Workflow for preparing Diphemanil methylsulfate stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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